Cas no 2580187-96-6 (2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid)

• Product Name: 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid
• CAS No: 2580187-96-6
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 6175295
• PubChem ID: 165895112
• Update Time: 2025-10-18

2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid
• EN300-27727823
• 2580187-96-6
• 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid

• Inchi： 1S/C19H25NO4/c21-18(22)11-15-6-7-17-12-20(9-8-16(17)10-15)19(23)24-13-14-4-2-1-3-5-14/h1-5,15-17H,6-13H2,(H,21,22)
• InChI Key： AUXPWXHQNRQTFW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2CC(CC(=O)O)CCC2C1)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid

Introduction to 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid (CAS No. 2580187-96-6)

2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580187-96-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of decahydroisoquinoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a benzyloxy carbonyl group in its structure suggests its utility as an intermediate or building block in the synthesis of more complex molecules, particularly in the context of peptide mimetics and enzyme inhibitors.

The decahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties. It has been extensively studied for its role in modulating various biological pathways, including neurotransmitter systems and cancer-related signaling cascades. The specific substitution pattern in 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid positions it as a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Studies have indicated that derivatives of decahydroisoquinoline can interact with proteins involved in neurodegenerative diseases, such as alpha-synuclein and beta-secretase. The benzyloxy carbonyl moiety, in particular, is known to enhance the stability of peptide-like structures, making it an attractive feature for designing long-acting biologics.

In the realm of drug discovery, 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid has been explored as a precursor for synthesizing novel therapeutic agents. Its structural features make it a versatile scaffold for generating molecules with enhanced pharmacokinetic profiles. For instance, modifications at the acetic acid moiety can influence solubility and metabolic stability, while alterations to the decahydroisoquinoline ring can fine-tune binding affinity to specific receptors or enzymes.

The synthesis of this compound involves multi-step organic transformations, requiring careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex ring system efficiently. The benzyloxy carbonyl group is typically introduced via classical peptide coupling strategies, which facilitate its incorporation into larger molecular frameworks.

One of the most compelling aspects of 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid is its potential application in addressing unmet medical needs. Ongoing research suggests that derivatives of this compound may exhibit inhibitory effects on key enzymes implicated in inflammation and oxidative stress. These pathways are central to numerous chronic diseases, including cardiovascular disorders and neuroinflammatory conditions. By targeting these mechanisms, compounds derived from decahydroisoquinoline scaffolds hold promise for developing next-generation therapeutics.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for such molecules. Automated platforms enable rapid testing of large libraries of compounds against disease-relevant targets, identifying hits that can be further optimized. 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid, with its well-defined structural features, serves as an excellent starting point for HTS campaigns aimed at identifying novel bioactive entities.

In conclusion, 2-{2-[(Benzyloxy)carbonyl]-decahydroisoquinolin-6-yl}acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for decahydroisoquinoline derivatives, compounds like this one are poised to play a crucial role in shaping the future of medicine.